N-Isopropyl-N-methyl-tert-butylamine
Overview
Description
N-Isopropyl-N-methyl-tert-butylamine is a tertiary amine . It is useful for carbonyl reductions and may be used to stabilize borane-THF solutions .
Synthesis Analysis
This compound may be used for the synthesis of rotaxane, via Sonogashira coupling .Molecular Structure Analysis
The molecular formula of N-Isopropyl-N-methyl-tert-butylamine is (CH3)3CN(CH3)CH(CH3)2 .Chemical Reactions Analysis
N-Isopropyl-N-methyl-tert-butylamine is useful for carbonyl reductions . It may also be used to stabilize borane-THF solutions .Physical And Chemical Properties Analysis
N-Isopropyl-N-methyl-tert-butylamine has a molecular weight of 129.24 . It is a liquid at room temperature . The density is 0.767 g/mL at 25°C . The boiling point is 127°C . The refractive index is n20/D 1.419 (lit.) .Scientific Research Applications
N-Isopropyl-N-methyl-tert-butylamine: A Comprehensive Analysis: N-Isopropyl-N-methyl-tert-butylamine is a tertiary amine with several scientific research applications. Below is a detailed analysis focusing on unique applications:
Stabilization of Borane-THF Solutions
This compound is used to stabilize borane-tetrahydrofuran (THF) solutions, which are essential in organic synthesis, particularly for carbonyl reductions .
Synthesis of Rotaxanes
It serves as a key reagent in the synthesis of rotaxanes via Sonogashira coupling, which are molecules consisting of a ring trapped on a dumbbell-shaped component .
Carbonyl Reductions
N-Isopropyl-N-methyl-tert-butylamine-stabilized BH3.THF is utilized for carbonyl reductions, an important reaction in organic chemistry .
Synthesis of Pharmaceutical Intermediates
The compound may be involved in the synthesis of various pharmaceutical intermediates, contributing to the development of new drugs and treatments .
Analytical Chemistry Applications
It could be used in gas chromatography-flame ionization detection methods for quantitation of volatile amines in pharmaceutical drugs and synthetic intermediates .
Atmospheric Chemistry Research
There’s potential use in atmospheric chemistry research, such as studying the degradation reactions of similar structured amines .
MilliporeSigma - N-Isopropyl-N-methyl-tert-butylamine ChemicalBook - N-ISOPROPYL-N-METHYL-TERT-BUTYLAMINE ResearchGate - Generic GC-FID method for quantitation of volatile amines White Rose Research Online - Theoretical and Experimental Study on the Reaction of tert-Butylamine
Safety And Hazards
N-Isopropyl-N-methyl-tert-butylamine is classified as a flammable liquid (Category 2), and it can cause skin irritation (Category 2), serious eye irritation (Category 2A), and may cause respiratory irritation (Category 3) . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam .
properties
IUPAC Name |
N,2-dimethyl-N-propan-2-ylpropan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19N/c1-7(2)9(6)8(3,4)5/h7H,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYLLBTPEHIVUKV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70402936 |
Source
|
| Record name | N-Isopropyl-N-methyl-tert-butylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70402936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Isopropyl-N-methyl-tert-butylamine | |
CAS RN |
85523-00-8 |
Source
|
| Record name | N-Isopropyl-N-methyl-tert-butylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70402936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-Isopropyl-N-methyl-tert-butylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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